1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(5-bromo-2-methoxyphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C13H19BrN2O/c1-15-5-7-16(8-6-15)10-11-9-12(14)3-4-13(11)17-2/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: UVIBVNXTCOQHST-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC(=C2)Br)OC
• Molecular Formula: C13H19BrN2O
• Molecular Weight: 299.21 g/mol

Description

1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine, also known as BZP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has gained popularity as a recreational drug due to its stimulating effects. However, in recent years, BZP has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine acts as a dopamine and serotonin agonist, meaning that it binds to and activates these receptors. This leads to an increase in the release of these neurotransmitters, which can result in increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
In addition to its effects on dopamine and serotonin receptors, 1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine has also been found to have effects on other neurotransmitters such as norepinephrine and acetylcholine. It has been shown to increase heart rate, blood pressure, and body temperature, and can also cause nausea, vomiting, and seizures at high doses.

Advantages and Limitations for Lab Experiments

1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action. However, its effects on multiple neurotransmitter systems can make it difficult to isolate specific effects, and its potential for toxicity at high doses must be carefully considered.

Future Directions

There are several potential directions for future research on 1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine. One area of interest is its potential use in the treatment of psychiatric disorders, particularly depression and anxiety. Another area of interest is its effects on other neurotransmitter systems, such as the opioid system, and its potential for use in pain management. Additionally, further research into the potential toxicity of 1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine and its long-term effects on the brain and body is needed to fully understand its safety profile.

Synthesis Methods

1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine can be synthesized through the reaction of 5-bromo-2-methoxybenzyl chloride with 4-methylpiperazine in the presence of a base such as sodium hydroxide. The reaction yields 1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine as a white crystalline powder.

Scientific Research Applications

1-(5-bromo-2-methoxybenzyl)-4-methylpiperazine has been studied extensively for its potential therapeutic applications. It has been found to have an affinity for dopamine and serotonin receptors, which are involved in regulating mood, behavior, and cognition. This has led to research into its potential use in the treatment of psychiatric disorders such as depression and anxiety.